1-[(4-Bromophenoxy)acetyl]-4-(2-methoxybenzyl)piperazine

• Molecular Formula: C20H23BrN2O3
• Molecular Weight: 419.3 g/mol
• IUPAC Name: 2-(4-bromophenoxy)-1-[4-[(2-methoxyphenyl)methyl]piperazin-1-yl]ethanone
• InChI: InChI=1S/C20H23BrN2O3/c1-25-19-5-3-2-4-16(19)14-22-10-12-23(13-11-22)20(24)15-26-18-8-6-17(21)7-9-18/h2-9H,10-15H2,1H3
• InChI Key: HADNBHJMOPVSSH-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1CN2CCN(CC2)C(=O)COC3=CC=C(C=C3)Br

Description

1-[(4-Bromophenoxy)acetyl]-4-(2-methoxybenzyl)piperazine, also known as BPP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BPP belongs to the class of piperazine derivatives and has been shown to exhibit a range of biological activities, including antioxidant, anti-inflammatory, and antitumor effects.

Mechanism Of Action

The exact mechanism of action of 1-[(4-Bromophenoxy)acetyl]-4-(2-methoxybenzyl)piperazine is not fully understood, but it is believed to involve the modulation of various signaling pathways. 1-[(4-Bromophenoxy)acetyl]-4-(2-methoxybenzyl)piperazine has been shown to inhibit the activation of NF-κB, a transcription factor that plays a key role in inflammation and cancer. 1-[(4-Bromophenoxy)acetyl]-4-(2-methoxybenzyl)piperazine has also been shown to activate the Nrf2 pathway, which regulates the expression of antioxidant and detoxifying enzymes.
Biochemical and Physiological Effects:
1-[(4-Bromophenoxy)acetyl]-4-(2-methoxybenzyl)piperazine has been shown to exhibit a range of biochemical and physiological effects. In addition to its anti-inflammatory and antitumor activities, 1-[(4-Bromophenoxy)acetyl]-4-(2-methoxybenzyl)piperazine has been shown to have antioxidant and neuroprotective effects. 1-[(4-Bromophenoxy)acetyl]-4-(2-methoxybenzyl)piperazine has also been shown to improve glucose tolerance and insulin sensitivity, making it a potential candidate for the treatment of diabetes.

Advantages And Limitations For Lab Experiments

One of the major advantages of 1-[(4-Bromophenoxy)acetyl]-4-(2-methoxybenzyl)piperazine is its broad range of biological activities, which makes it a potential candidate for the treatment of various diseases. 1-[(4-Bromophenoxy)acetyl]-4-(2-methoxybenzyl)piperazine is also relatively easy to synthesize and has been shown to exhibit high purity and yield. However, one of the limitations of 1-[(4-Bromophenoxy)acetyl]-4-(2-methoxybenzyl)piperazine is its limited solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 1-[(4-Bromophenoxy)acetyl]-4-(2-methoxybenzyl)piperazine. One area of research is the development of novel formulations of 1-[(4-Bromophenoxy)acetyl]-4-(2-methoxybenzyl)piperazine that can improve its solubility and bioavailability. Another area of research is the identification of the exact molecular targets of 1-[(4-Bromophenoxy)acetyl]-4-(2-methoxybenzyl)piperazine and the elucidation of its mechanism of action. Further studies are also needed to evaluate the safety and efficacy of 1-[(4-Bromophenoxy)acetyl]-4-(2-methoxybenzyl)piperazine in vivo and to explore its potential therapeutic applications in various diseases.

Synthesis Methods

The synthesis of 1-[(4-Bromophenoxy)acetyl]-4-(2-methoxybenzyl)piperazine involves the reaction of 1-(4-bromophenoxy)acetyl chloride with 4-(2-methoxybenzyl)piperazine in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography. This method has been reported to yield 1-[(4-Bromophenoxy)acetyl]-4-(2-methoxybenzyl)piperazine with high purity and yield.

Scientific Research Applications

1-[(4-Bromophenoxy)acetyl]-4-(2-methoxybenzyl)piperazine has been extensively studied for its potential therapeutic applications in various diseases. One of the major areas of research is its anti-inflammatory activity. 1-[(4-Bromophenoxy)acetyl]-4-(2-methoxybenzyl)piperazine has been shown to inhibit the production of pro-inflammatory cytokines and reduce the expression of inflammatory mediators in vitro and in vivo. This makes 1-[(4-Bromophenoxy)acetyl]-4-(2-methoxybenzyl)piperazine a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Another area of research is the antitumor activity of 1-[(4-Bromophenoxy)acetyl]-4-(2-methoxybenzyl)piperazine. Studies have shown that 1-[(4-Bromophenoxy)acetyl]-4-(2-methoxybenzyl)piperazine can induce apoptosis in cancer cells and inhibit their proliferation. 1-[(4-Bromophenoxy)acetyl]-4-(2-methoxybenzyl)piperazine has also been shown to sensitize cancer cells to chemotherapy drugs, making it a potential adjuvant therapy for cancer treatment.